89-00-9

Quinolinic acid

In Stock

• CAS RN:
• 89-00-9

• Formula:
• C7H5NO4

• InChI:
• InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12)

• InChIKey:
• GJAWHXHKYYXBSV-UHFFFAOYSA-N

• Quinolinic acid is an endogenous agonist at NMDA receptors that is generated through the metabolism of tryptophan in the kynurenine pathway. By overactivating NMDA receptors, quinolinic acid produces neurotoxicity, which has been implicated in certain neurodegenerative disorders. Quinolinic acid can also generate reactive oxygen species, has immunomodulatory actions, and promotes the formation of hyperphosphorylated tau proteins.
  Quinolinic acid, also known as quinolinate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Quinolinic acid exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Quinolinic acid has been found in human brain, prostate and spleen tissues, and has also been detected in m...

Hex-1-yn-3-one

In Stock

• CAS RN:
• 689-00-9

• Formula:
• C6H8O

• InChI:
• InChI=1S/C6H8O/c1-3-5-6(7)4-2/h2H,3,5H2,1H3

• InChIKey:
• KSJAIMUFADDAOP-UHFFFAOYSA-N

• Hex-1-yn-3-one is a useful research compound. Its molecular formula is C6H8O and its molecular weight is 96.13 g/mol. The purity is usually 95%.

Zinc methacrylate

In Stock

• CAS RN:
• 13189-00-9

• Formula:
• C8H10O4Zn

• InChI:
• InChI=1S/2C4H6O2.Zn/c2*1-3(2)4(5)6;/h2*1H2,2H3,(H,5,6);/q;;+2/p-2

• InChIKey:
• PIMBTRGLTHJJRV-UHFFFAOYSA-L

• Zinc methacrylate is a useful research compound. Its molecular formula is C8H10O4Zn and its molecular weight is 235.5 g/mol. The purity is usually 95%.

5-Chloro-3-tert-butyl-2'-nitrososalicylanilide

• CAS RN:
• 21889-00-9

• Formula:
• C17H17ClN2O3

• InChI:
• InChI=1S/C17H17ClN2O3/c1-17(2,3)12-9-10(18)8-11(15(12)21)16(22)19-13-6-4-5-7-14(13)20-23/h4-9,21H,1-3H3,(H,19,22)

• InChIKey:
• BQNZSCJSZISNMV-UHFFFAOYSA-N

• 5-Chloro-3-tert-butyl-2'-nitrososalicylanilide, also known as 5-Chloro-3-tert-butyl-2'-nitrososalicylanilide, is a useful research compound. Its molecular formula is C17H17ClN2O3 and its molecular weight is 332.8 g/mol. The purity is usually 95%.

3-Ethoxy-4-[2-(5-imidazolyl) ethylamino]-3-cyclobutene-1,2-dione

In Stock

• CAS RN:
• 131589-00-9

• Formula:
• C11H13N3O3

• InChI:
• InChI=1S/C11H13N3O3/c1-2-17-11-8(9(15)10(11)16)13-4-3-7-5-12-6-14-7/h5-6,13H,2-4H2,1H3,(H,12,14)

• InChIKey:
• DXTDLCHAEQPZDL-UHFFFAOYSA-N

• 3-Ethoxy-4-[2-(5-imidazolyl) ethylamino]-3-cyclobutene-1,2-dione is a useful research compound. Its molecular formula is C11H13N3O3 and its molecular weight is 235.243. The purity is usually 95%.

3-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-pentylpropanamide

In Stock

• CAS RN:
• 851989-00-9

• Formula:
• C15H20N2O3

• InChI:
• InChI=1S/C15H20N2O3/c1-2-3-6-10-16-14(18)9-11-17-12-7-4-5-8-13(12)20-15(17)19/h4-5,7-8H,2-3,6,9-11H2,1H3,(H,16,18)

• InChIKey:
• COCWABBXIQFXDB-UHFFFAOYSA-N

• 3-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-pentylpropanamide is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.336. The purity is usually 95%.

(2S,4S)-1-Boc-2-(3,3-difluoropyrrolidine-1-carbonyl)-4-(1-piperazinyl)pyrrolidine

In Stock

• CAS RN:
• 869489-00-9

• Formula:
• C18H30F2N4O3

• InChI:
• InChI=1S/C18H30F2N4O3/c1-17(2,3)27-16(26)24-11-13(22-8-5-21-6-9-22)10-14(24)15(25)23-7-4-18(19,20)12-23/h13-14,21H,4-12H2,1-3H3/t13-,14-/m0/s1

• InChIKey:
• NEYBZYHUJLJPLN-KBPBESRZSA-N

• (2S,4S)-1-Boc-2-(3,3-difluoropyrrolidine-1-carbonyl)-4-(1-piperazinyl)pyrrolidine is a useful research compound. Its molecular formula is C18H30F2N4O3 and its molecular weight is 388.5. The purity is usually 95%.

4-Chloro-5-fluoro-2-hydroxybenzoic acid

In Stock

• CAS RN:
• 181289-00-9

• Formula:
• C7H4ClFO3

• InChI:
• InChI=1S/C7H4ClFO3/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2,10H,(H,11,12)

• InChIKey:
• DCTLJDMMIGGQSJ-UHFFFAOYSA-N

• 4-Chloro-5-fluoro-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H4ClFO3 and its molecular weight is 190.55 g/mol. The purity is usually 95%.

6,7,8,9-Tetrahydrodibenzofuran-1,2-dione

• CAS RN:
• 157589-00-9

• Formula:
• C12H10O3

• InChI:
• InChI=1S/C12H10O3/c13-8-5-6-10-11(12(8)14)7-3-1-2-4-9(7)15-10/h5-6H,1-4H2

• InChIKey:
• MGLSDRIVKRPRDK-UHFFFAOYSA-N

• 6,7,8,9-Tetrahydrodibenzofuran-1,2-dione, also known as 6,7,8,9-Tetrahydrodibenzofuran-1,2-dione, is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.

3-(3-Fluorophenyl)-4'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898789-00-9

• Formula:
• C16H15FOS

• InChI:
• InChI=1S/C16H15FOS/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3

• InChIKey:
• KVGJZTOTMIDYOQ-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-4'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C16H15FOS and its molecular weight is 274.4 g/mol. The purity is usually 95%.

10-chloro-2-methyl-3-phenyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 893789-00-9

• Formula:
• C17H15ClN2OS

• InChI:
• InChI=1S/C17H15ClN2OS/c1-17-10-14(12-8-5-9-13(18)15(12)21-17)19-16(22)20(17)11-6-3-2-4-7-11/h2-9,14H,10H2,1H3,(H,19,22)

• InChIKey:
• XXHILIDXRKYVAM-UHFFFAOYSA-N

• 10-chloro-2-methyl-3-phenyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C17H15ClN2OS and its molecular weight is 330.83. The purity is usually 95%.

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-methoxyphenethyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-00-9

• Formula:
• C27H25F2N3O3

• InChI:
• InChI=1S/C27H25F2N3O3/c1-34-24-12-6-19(7-13-24)14-15-30-26(33)25-17-32(16-20-2-8-22(28)9-3-20)31-27(25)35-18-21-4-10-23(29)11-5-21/h2-13,17H,14-16,18H2,1H3,(H,30,33)

• InChIKey:
• JVRHYDMGXHQXDO-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-methoxyphenethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C27H25F2N3O3 and its molecular weight is 477.512. The purity is usually 95%.

(Pentan-2-yl)({[3-(trifluoromethyl)phenyl]methyl})amine

• CAS RN:
• 1019489-00-9

• Formula:
• C13H18F3N

• InChI:
• InChI=1S/C13H18F3N/c1-3-5-10(2)17-9-11-6-4-7-12(8-11)13(14,15)16/h4,6-8,10,17H,3,5,9H2,1-2H3

• InChIKey:
• JJMGVRUYDCEVGG-UHFFFAOYSA-N

• (Pentan-2-yl)({[3-(trifluoromethyl)phenyl]methyl})amine is a useful research compound. Its molecular formula is C13H18F3N and its molecular weight is 245.28 g/mol. The purity is usually 95%.

2-(Boc-amino)-2-(4-tert-butyl-phenyl)acetic acid

In Stock

• CAS RN:
• 1336889-00-9

• Formula:
• C17H25NO4

• InChI:
• InChI=1S/C17H25NO4/c1-16(2,3)12-9-7-11(8-10-12)13(14(19)20)18-15(21)22-17(4,5)6/h7-10,13H,1-6H3,(H,18,21)(H,19,20)

• InChIKey:
• BBLQLQNIDJOGBJ-UHFFFAOYSA-N

• 2-(Boc-amino)-2-(4-tert-butyl-phenyl)acetic acid is a useful research compound. Its molecular formula is C17H25NO4 and its molecular weight is 307.39. The purity is usually 95%.

2-(benzo[d]oxazol-2-ylthio)-N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)acetamide

In Stock

• CAS RN:
• 1705189-00-9

• Formula:
• C21H18N4O4S

• InChI:
• InChI=1S/C21H18N4O4S/c26-20(13-30-21-24-16-5-1-2-6-17(16)29-21)23-14-9-22-25(10-14)11-15-12-27-18-7-3-4-8-19(18)28-15/h1-10,15H,11-13H2,(H,23,26)

• InChIKey:
• BIDOPVOSDPPJMQ-UHFFFAOYSA-N

• 2-(benzo[d]oxazol-2-ylthio)-N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.

Tert-butyl N-[1-[[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]methyl]cyclopropyl]carbamate

Usually In Stock

• CAS RN:
• 2361889-00-9

• Formula:
• C15H25N3O4

• InChI:
• InChI=1S/C15H25N3O4/c1-6-12(20)18(5)9-11(19)16-10-15(7-8-15)17-13(21)22-14(2,3)4/h6H,1,7-10H2,2-5H3,(H,16,19)(H,17,21)

• InChIKey:
• ZNXOZSJTRFIZPF-UHFFFAOYSA-N

• Tert-butyl N-[1-[[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]methyl]cyclopropyl]carbamate is a useful research compound. Its molecular formula is C15H25N3O4 and its molecular weight is 311.382. The purity is usually 95%.

N-(Azido-PEG3)-N-bis(PEG1-t-butyl ester)

In Stock

• CAS RN:
• 2086689-00-9

• Formula:
• C26H48N4O10

• InChI:
• InChI=1S/C26H48N4O10/c1-25(2,3)39-23(32)8-12-37-19-21(20-38-13-9-24(33)40-26(4,5)6)29-22(31)7-11-34-15-17-36-18-16-35-14-10-28-30-27/h21H,7-20H2,1-6H3,(H,29,31)

• InChIKey:
• MFAWTCNLWLJEKI-UHFFFAOYSA-N

• N-(Azido-PEG3)-N-bis(PEG1-t-butyl ester) is a branched PEG derivative with a terminal azide group and two t-butyl esters. The azide group enables PEGylation via Click Chemistry. The t-butyl protected carboxyl groups can be deprotected under mild acidic conditions.